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Compound of Interest

Compound Name: 2-(Piperidin-1-yl)acetohydrazide

Cat. No.: B1312390 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-(Piperidin-1-yl)acetohydrazide is a versatile bifunctional molecule

incorporating a piperidine ring and an acetohydrazide moiety. The piperidine scaffold is a

prevalent feature in many pharmaceuticals due to its ability to improve pharmacokinetic

properties. The acetohydrazide group serves as a highly reactive and useful synthon for

constructing more complex molecules, particularly various heterocyclic systems and hydrazone

derivatives. Hydrazides and their subsequent derivatives are known to exhibit a wide range of

biological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer

properties[1]. This document provides detailed protocols for the synthesis and key reactions of

2-(Piperidin-1-yl)acetohydrazide, outlines its reaction mechanisms, and discusses its

application in the synthesis of biologically relevant compounds.

Section 1: Synthesis of 2-(Piperidin-1-
yl)acetohydrazide
The primary synthetic route to 2-(Piperidin-1-yl)acetohydrazide involves the hydrazinolysis of

the corresponding ester, ethyl 2-(piperidin-1-yl)acetate. This reaction is a nucleophilic acyl

substitution where the highly nucleophilic hydrazine displaces the ethoxy group from the ester.

Synthesis Mechanism Workflow
The synthesis is a straightforward two-step process starting from piperidine. First, an N-

alkylation reaction with an ethyl haloacetate followed by hydrazinolysis.
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Step 1: N-Alkylation

Step 2: Hydrazinolysis

Piperidine

Ethyl 2-(piperidin-1-yl)acetate

+ ClCH₂COOEt
(Base, Solvent)

Ethyl chloroacetate

Ethyl 2-(piperidin-1-yl)acetate

2-(Piperidin-1-yl)acetohydrazide

+ N₂H₄·H₂O
(Ethanol, Reflux)

Hydrazine hydrate (N₂H₄·H₂O)
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Mechanism of Hydrazone Formation

2-(Piperidin-1-yl)acetohydrazide
(R-CONHNH₂)

Tetrahedral Intermediate
(R-CONH-NH₂(⁺)-C(O⁻)R'R'')+ R'R''C=O

Aldehyde/Ketone
(R'R''C=O)

Carbinolamine Intermediate
(R-CONH-NH-C(OH)R'R'')

Proton
Transfer

Proton Transfer

Hydrazone Product
(R-CONH-N=CR'R'')

- H₂O
(Acid Catalyst)

Protonation of OH

Elimination of H₂O

1,3,4-Oxadiazole Synthesis Workflow

2-(Piperidin-1-yl)acetohydrazide

Potassium dithiocarbazate Intermediate

+ CS₂

(KOH, Ethanol)

5-((Piperidin-1-yl)methyl)-1,3,4-oxadiazole-2-thiol

Reflux
(- H₂S)
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Drug Development Logic

2-(Piperidin-1-yl)acetohydrazide
(Starting Material)

Chemical Synthesis
(e.g., Hydrazone Formation)

Library of Derivatives

Biological Screening

Hit Compound

Lead Optimization

Drug Candidate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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